Cas no 2460750-36-9 (2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid)

• Product Name: 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid
• CAS No: 2460750-36-9
• MF: C₂₅H₂₇NO₅
• MW: 421.485587358475
• MDL: MFCD32703123
• CID: 5359394
• PubChem ID: 154856849
• Update Time: 2025-08-04

2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[8-(9H-Fluoren-9-ylmethoxycarbonyl)-2-oxa-8-azaspiro[4.5]decan-3-yl]acetic acid
• Z4525857324
• 2-(8-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-oxa-8-azaspiro[4.5]decan-3-yl)acetic acid
• 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid

• MDL： MFCD32703123
• Inchi： 1S/C25H27NO5/c27-23(28)13-17-14-25(16-31-17)9-11-26(12-10-25)24(29)30-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22H,9-16H2,(H,27,28)
• InChI Key： WRNRLFXEJPBQOI-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)CC2(C1)CCN(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 651
• XLogP3: 3.4
• Topological Polar Surface Area: 76.1

Additional information on 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid

Introduction to 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid (CAS No. 2460750-36-9)

2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid, identified by the CAS number 2460750-36-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of spirocyclic derivatives featuring an azaspiro framework, which is known for its structural complexity and potential biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests applications in peptide synthesis and proteomics, making it a valuable tool in drug discovery and molecular biology.

The molecular architecture of this compound is characterized by a spirocyclic core consisting of an oxygen atom linked to a nitrogen atom, forming a spiro bridge between two cycloalkane rings. This unique arrangement imparts rigidity to the molecule, which can be advantageous in designing biologically active entities that require precise three-dimensional conformations. The acetic acid moiety at one end of the molecule provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug development due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The Fmoc group, specifically, is widely recognized for its role in protecting amino groups during peptide coupling reactions, making it indispensable in solid-phase peptide synthesis (SPPS). The incorporation of such functionalities into larger molecular scaffolds like the one presented by CAS No. 2460750-36-9 opens up new avenues for the design of novel therapeutic agents.

In the context of current research, this compound has been explored for its potential applications in modulating enzyme activity and interacting with protein receptors. Spirocyclic structures are particularly interesting because they can mimic natural product scaffolds that have demonstrated efficacy in treating various diseases. The azaspiro core, in particular, has been implicated in several pharmacologically relevant interactions, including those with G-protein coupled receptors (GPCRs) and ion channels.

The synthesis of 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group modifications such as methoxycarbonylation and acetylation. Advanced techniques like transition-metal-catalyzed coupling reactions have been employed to streamline these processes, reflecting the cutting-edge methodologies prevalent in modern synthetic organic chemistry.

From a computational chemistry perspective, the 3D structure of this compound has been modeled using molecular dynamics simulations to predict its binding interactions with biological targets. These simulations have provided insights into how the spirocyclic framework influences conformational flexibility and binding affinity. Additionally, quantum mechanical calculations have been performed to elucidate electronic properties that may contribute to its reactivity and stability.

The pharmacological potential of CAS No. 2460750-36-9 has been further investigated through in vitro assays that evaluate its interaction with enzymes and receptors relevant to human health. Preliminary results suggest that this compound exhibits promising activity against certain therapeutic targets, although further studies are necessary to fully characterize its mechanism of action and assess its safety profile. Such investigations are crucial for translating laboratory findings into clinical applications.

In conclusion, 2-(8-{(9H-fluoren-9-yl)methoxycarbonyl}-2-oxa-8-azaspiro4.5decan-3-yl)acetic acid represents a significant advancement in the field of medicinal chemistry due to its complex structure and versatile functionality. Its synthesis, characterized by sophisticated organic transformations, underscores the ingenuity of modern chemical research. As studies continue to uncover its biological relevance, this compound holds promise for contributing to the development of novel therapeutic strategies that address unmet medical needs.